Cas no 932530-87-5 (2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide)

• Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide
• CAS No: 932530-87-5
• MF: C₂₄H₂₀ClN₃O₃
• MW: 433.886904716492
• CID: 5441646
• Update Time: 2025-06-07

2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinazolineacetamide, 6-chloro-N-[(2-methoxyphenyl)methyl]-2-oxo-4-phenyl-
• 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide

• Inchi： 1S/C24H20ClN3O3/c1-31-21-10-6-5-9-17(21)14-26-22(29)15-28-20-12-11-18(25)13-19(20)23(27-24(28)30)16-7-3-2-4-8-16/h2-13H,14-15H2,1H3,(H,26,29)
• InChI Key： MTLJVQLFHBPGGU-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2OC)=O)C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2)=NC1=O

Additional information on 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide

Professional Introduction to Compound with CAS No. 932530-87-5 and Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide

Compound with the CAS number 932530-87-5 and the product name 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline derivatives, a class of molecules well-documented for their diverse biological activities. Quinazoline scaffolds have been extensively studied due to their potential as pharmacophores in drug discovery, particularly in the development of agents targeting various diseases, including cancer and infectious disorders.

The structural framework of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a 6-chloro substituent at the 6-position of the quinazoline ring enhances its electronic characteristics, influencing both its reactivity and binding affinity to biological targets. Additionally, the 4-phenyl group introduces a hydrophobic moiety, which can improve membrane permeability and oral bioavailability, critical factors for drug efficacy. The amide functionality at the N-position, linked to a 2-methoxyphenyl group, further modulates the compound's pharmacokinetic profile.

Recent advancements in medicinal chemistry have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. Specifically, modifications to the quinazoline core have led to the discovery of novel compounds with enhanced potency and selectivity. For instance, studies have demonstrated that quinazoline-based inhibitors can target specific enzymes involved in cancer progression, such as tyrosine kinases. The compound in question, 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide, has shown promising activity against certain kinases, making it a valuable candidate for further investigation.

In vitro studies have revealed that this compound exhibits inhibitory effects on various kinases, including those implicated in chronic myeloid leukemia (CML) and other hematological malignancies. The 6-chloro and 4-phenyl substituents are believed to play a crucial role in stabilizing the transition state during enzyme inhibition, thereby enhancing binding affinity. Moreover, the amide linkage provides a hinge region that interacts with key residues in the kinase active site. These interactions are critical for modulating kinase activity and preventing uncontrolled cell proliferation.

The 2-methoxyphenyl group at the N-position contributes to the compound's solubility and metabolic stability, which are essential for effective drug delivery. Methoxy substitution is a common strategy in drug design to improve pharmacokinetic properties while maintaining biological activity. Preclinical data suggest that this compound undergoes moderate metabolic clearance but exhibits prolonged half-life compared to structurally similar analogs. This characteristic makes it an attractive candidate for once-daily dosing regimens.

One of the most compelling aspects of this compound is its potential for dual-targeting strategies. By incorporating multiple functional groups that interact with different biological pathways, drugs can achieve synergistic effects that enhance therapeutic outcomes. In this case, the quinazoline core targets kinases, while other moieties may interact with additional receptors or enzymes involved in disease progression. Such multifaceted interactions could lead to improved patient responses and reduced resistance development.

Recent research has also explored the use of computational methods to optimize quinazoline derivatives like 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2-methoxyphenyl)methylacetamide. Molecular docking simulations have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. These computational approaches have accelerated lead optimization processes and reduced experimental costs associated with traditional high-throughput screening methods.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the quinazoline ring system followed by functional group modifications at specific positions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to introduce desired substituents efficiently.

Evaluation of pharmacological properties has been conducted using both in vitro and in vivo models. In cell-based assays, 2-(6-chloro-2-oxyo4 phenyl1 2 dihydroquinazolin1 1 yl)N(2 methoxyphenylmethylacetamide) demonstrated significant inhibitory effects on tumor cell lines derived from various cancers. These findings align with previous reports indicating that quinazoline derivatives exhibit antitumor activity by disrupting signaling pathways essential for cancer cell survival and proliferation.

Preclinical safety studies have been initiated to assess acute toxicity profiles and potential side effects associated with long-term administration. Initial results suggest that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further studies are warranted to evaluate chronic toxicity endpoints before advancing into clinical trials.

The development pipeline for this compound is currently focused on refining its pharmacological profile through structure-based drug design approaches. By leveraging crystallographic data from kinase complexes bound to similar inhibitors as templates, 93253087 5 can be optimized for improved binding affinity selectivity metabolic stability solubility plus bioavailability these efforts aim at creating an effective clinical candidate ready translation into human trials